Cas no 2228149-44-6 (2-azido-2-(1-ethyl-1H-pyrazol-3-yl)ethan-1-ol)

• Product Name: 2-azido-2-(1-ethyl-1H-pyrazol-3-yl)ethan-1-ol
• CAS No: 2228149-44-6
• MF: C₇H₁₁N₅O
• MW: 181.195140123367
• CID: 6588902
• PubChem ID: 165879442
• Update Time: 2025-06-15

2-azido-2-(1-ethyl-1H-pyrazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(1-ethyl-1H-pyrazol-3-yl)ethan-1-ol
• 2228149-44-6
• EN300-1749284

• Inchi： 1S/C7H11N5O/c1-2-12-4-3-6(10-12)7(5-13)9-11-8/h3-4,7,13H,2,5H2,1H3
• InChI Key： UZFBLYQAZAJEBJ-UHFFFAOYSA-N
• SMILES： OCC(C1C=CN(CC)N=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 181.09635999g/mol
• Monoisotopic Mass: 181.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.4Ų

Additional information on 2-azido-2-(1-ethyl-1H-pyrazol-3-yl)ethan-1-ol

Introduction to 2-Azido-2-(1-Ethyl-1H-Pyrazol-3-yl)ethan-1-ol (CAS No. 2228149-44-6)

2-Azido-2-(1-Ethyl-1H-pyrazol-3-yl)ethan-1-ol, identified by the CAS number 2228149-44-6, is a versatile organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, which include an azide group, an ethyl-substituted pyrazole ring, and a hydroxyl group. These functional groups contribute to its reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The azide group in 2-Azido-2-(1-Ethyl-1H-pyrazol-3-yl)ethan-1-ol is particularly noteworthy due to its ability to participate in a wide range of chemical reactions, such as the Staudinger ligation and copper-catalyzed azide–alkyne cycloaddition (CuAAC). These reactions are widely used in bioconjugation and click chemistry, enabling the formation of stable covalent bonds between biomolecules and other functional groups. The presence of the azide group also makes this compound an excellent precursor for the synthesis of amines through reduction reactions.

The ethyl-substituted pyrazole ring in 2-Azido-2-(1-Ethyl-1H-pyrazol-3-yl)ethan-1-ol adds further complexity and functionality to the molecule. Pyrazoles are known for their biological activity and have been extensively studied for their potential applications in medicinal chemistry. For instance, pyrazole derivatives have shown promise as anti-inflammatory agents, antifungal compounds, and inhibitors of various enzymes. The ethyl substitution on the pyrazole ring can influence the compound's solubility, stability, and biological activity, making it a key structural feature for optimization in drug design.

The hydroxyl group in 2-Azido-2-(1-Ethyl-1H-pyrazol-3-yl)ethan-1-ol provides additional reactivity and functional versatility. Hydroxyl groups can participate in hydrogen bonding, which is crucial for many biological interactions. They can also be readily converted into other functional groups through various chemical transformations, such as esterification, etherification, and oxidation. This flexibility makes 2-Azido-2-(1-Ethyl-1H-pyrazol-3-yl)ethan-1-ol a valuable building block for the synthesis of complex organic molecules with diverse applications.

In recent years, there has been growing interest in the use of 2-Azido-2-(1-Ethyl-1H-pyrazol-3-yl)ethan-1-ol in the development of novel therapeutics. One area of particular focus is its potential as a prodrug or drug delivery platform. The azide group can be used to mask active pharmaceutical ingredients (APIs) until they reach their target site, where they can be activated through specific chemical or enzymatic triggers. This approach can improve the pharmacokinetic properties of drugs, reduce side effects, and enhance therapeutic efficacy.

An example of this application is the use of 2-Azido-2-(1-Ethyl-1H-pyrazol-3-y l)ethan - 1 - ol in the development of targeted cancer therapies. By conjugating this compound with anticancer drugs via the azide group, researchers have been able to create prodrugs that are selectively activated within tumor cells. This selective activation minimizes systemic toxicity and maximizes therapeutic effectiveness.

Beyond its applications in drug development, 2-Azido - 2 - ( 1 - Eth yl - 1 H - pyra z ol - 3 - yl ) ethan - 1 - ol has also shown promise in materials science and nanotechnology. The unique combination of functional groups makes it suitable for the synthesis of functionalized polymers and nanoparticles with tailored properties. For instance, these materials can be designed to have specific surface chemistries that enhance their biocompatibility or catalytic activity.

In conclusion, 2-Azido - 2 - ( 1 - Eth yl - 1 H - pyra z ol - 3 - yl ) ethan - 1 - ol (CAS No . 2 2 8 8 49 - 44 - 6) is a multifunctional compound with broad applications in chemical and pharmaceutical research. Its unique structural features make it a valuable intermediate for the synthesis of complex molecules with diverse biological activities and material properties. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.